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Compound of Interest

Compound Name: Ebecryl 220
CAS No.: 50843-44-2
Cat. No.: B14172328
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Ebecryl 220 is a hexafunctional aromatic urethane acrylate, widely utilized in formulations for
ultraviolet (UV) and electron beam (EB) curable coatings and inks.[1][2][3] Its rapid curing
response and the resulting high hardness and solvent resistance of the cured films make it a
valuable component in various industrial applications.[1][2] This guide provides an in-depth
overview of the safety data for Ebecryl 220, outlines protocols for its safe handling in a
laboratory setting, and visualizes key safety workflows.

Core Safety & Physical Properties

A thorough understanding of the physical, chemical, and toxicological properties of Ebecryl
220 is paramount for its safe use. The following tables summarize the key quantitative data
extracted from available Safety Data Sheets (SDS).

Physical and Chemical Properties
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Property Value
Molecular Formula C37H42N2016
Molecular Weight 770.7 g/mol
Appearance Clear liquid
Viscosity @ 25°C 28,500 mPa:s
Purity 95%

Boiling Point Not available
Melting/Freezing Point Not available
Flash Point Not available
Solubility Not available

Data sourced from AK Scientific, Inc. SDS unless otherwise noted.

Toxicological Data

Test Result
Acute Toxicity Not available
Routes of Exposure Inhalation, eye contact, skin contact, ingestion

Information regarding acute toxicity (e.g., LD50, LC50) is not readily available in the consulted
public documents.

Hazard Identification and Classification

Ebecryl 220 is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
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Classification

Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation.

Eye Irritation (Category 2A)

H319: Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure
(Category 3), Respiratory System

H335: May cause respiratory irritation.

GHS Precautionary Statements
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols for Safe Handling
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Adherence to strict safety protocols is crucial when working with Ebecryl 220 to minimize
exposure and prevent adverse health effects.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary line of defense against chemical
exposure.
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Assess potential for
contact

Potential for skin
or eye contact?

Wear:
- Chemical-resistant gloves (e.g., nitrile)

- Safety glasses with side shields or goggles

- Lab coat

No

Potential for inhalation
of vapors/aerosols?

Work in a well-ventilated area
or use a chemical fume hood.
Consider respiratory protection if ventilation is inadequate.

Proceed with experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Ebecryl 220.
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Spill Response Protocol

In the event of a spill, a prompt and appropriate response is necessary to mitigate hazards.

Spill of Ebecryl 220 Occurs

Ensure immediate area is clear

Evacuate non-essential personnel

Assess spill size and ventilation

Is the spill large or in a
poorly ventilated area?

No (small, manageable spill)

Contain spill with absorbent material

Contact Environmental Health & Safety (EHS) (e.q., vermiculite, dry sand)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate the spill area
with soap and water

Dispose of waste according to
institutional and local regulations
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Caption: Spill response workflow for Ebecryl 220.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

provide oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash clothing before reuse.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Continue to rinse for at least

10 minutes. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
by mouth to an unconscious person. Loosen
tight clothing such as a collar, tie, belt, or
waistband. Get medical attention if symptoms

appear.

Storage and Disposal

Proper storage and disposal of Ebecryl 220 are essential to maintain its stability and prevent

environmental contamination.

Storage
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.

Keep containers tightly closed when not in use.

Protect from heat, sparks, and open flames.

Store away from direct sunlight.

Disposal

» Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.

e Do not allow the product to enter drains or waterways.

o Contact a licensed professional waste disposal service to dispose of this material.

Conclusion

Ebecryl 220 is a valuable material in research and development with a well-defined set of
hazards. By understanding its properties and adhering to the safety protocols outlined in this
guide, researchers, scientists, and drug development professionals can handle this substance
safely and effectively in the laboratory. Always consult the most recent version of the Safety
Data Sheet from the manufacturer before use and ensure that all laboratory personnel are
trained on the specific hazards and handling procedures for Ebecryl 220.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Ebecryl 220: A Comprehensive Technical Guide to Safe
Laboratory Use]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-
technical-guide-to-safe-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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